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Compound of Interest

Compound Name: Taccalonolide AJ

Cat. No.: B592399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Taccalonolide AJ, a potent microtubule-stabilizing agent. Given its high

cytotoxicity, adherence to these procedures is paramount to ensure personnel safety and

mitigate environmental contamination.

Taccalonolide AJ is a semi-synthetic compound with potent antiproliferative activity against

cancer cells, exhibiting an IC50 of 4.2 nM for HeLa cells.[1][2][3] It functions by covalently

binding to β-tubulin, which stabilizes microtubules and disrupts cellular division.[4][5][6] Due to

its cytotoxic nature, it should be handled with extreme caution in a controlled laboratory setting.
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Property Value Source

CAS Number 2230777-09-8 [1][3]

Molecular Formula C34H44O14 [3][7]

Molecular Weight 676.71 g/mol [3][7]

Appearance Solid powder [1]

Purity 95% - 99% [7]

Solubility
DMSO: 110 mg/mL (162.55

mM)
[3]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Taccalonolide AJ, a comprehensive PPE strategy is

mandatory to prevent dermal, ocular, and respiratory exposure. The following table outlines the

required PPE for various handling procedures.
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Procedure
Required Personal Protective Equipment
(PPE)

Handling Solid Compound (Weighing,

Aliquoting)

- Disposable, solid-front gown with tight-fitting

cuffs- Two pairs of chemotherapy-tested nitrile

gloves (outer pair with long cuffs)- N95 or

higher-rated respirator- Safety glasses with side

shields or splash goggles

Preparing Stock Solutions and Dilutions

- Disposable, solid-front gown with tight-fitting

cuffs- Two pairs of chemotherapy-tested nitrile

gloves (outer pair with long cuffs)- Safety

glasses with side shields or splash goggles-

Work should be conducted in a certified

chemical fume hood or biological safety cabinet

Administering to Cell Cultures or Animals

- Disposable, solid-front gown with tight-fitting

cuffs- Two pairs of chemotherapy-tested nitrile

gloves- Safety glasses with side shields

Handling Waste and Decontamination

- Disposable, solid-front gown with tight-fitting

cuffs- Two pairs of chemotherapy-tested nitrile

gloves- N95 or higher-rated respirator (if

generating aerosols)- Safety glasses with side

shields or splash goggles

Experimental Protocols
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage. If

compromised, do not open and contact your institution's Environmental Health and Safety

(EHS) office.

Store Taccalonolide AJ in a tightly sealed, clearly labeled container in a designated, secure

location.

Recommended storage conditions for the solid powder are -20°C for up to 3 years or 4°C for

up to 2 years.[3]
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Stock solutions should be stored at -80°C for up to 2 years or -20°C for up to 1 year.[1][3]

Preparation of Stock Solutions:

All preparation steps must be conducted within a certified chemical fume hood or Class II

Biological Safety Cabinet (BSC) to minimize inhalation exposure.

Assemble all necessary materials (Taccalonolide AJ powder, anhydrous DMSO, sterile

microcentrifuge tubes, and micropipettes with filtered tips) inside the fume hood or BSC.

Don the appropriate PPE as outlined in the table above.

Carefully weigh the desired amount of Taccalonolide AJ powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a

10 mM stock, add 0.1478 mL of DMSO to 1 mg of Taccalonolide AJ).[3]

Cap the vial securely and vortex until the solid is completely dissolved. The use of an

ultrasonic bath may be necessary to fully dissolve the compound.[3]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label all aliquots with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -20°C or -80°C.

Disposal Plan:

Solid Waste: All disposable materials that have come into contact with Taccalonolide AJ
(e.g., gloves, gowns, pipette tips, vials) must be disposed of as hazardous chemical waste.

Place these items in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or expired solutions of Taccalonolide AJ, as well as any

contaminated solvents, must be collected in a designated hazardous liquid waste container.

Do not pour this waste down the drain.
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Decontamination: All non-disposable equipment and work surfaces should be

decontaminated after use. A solution of 1% sodium hypochlorite followed by 70% ethanol is

recommended.

Follow all institutional and local regulations for the disposal of cytotoxic and hazardous

chemical waste.

Visualized Workflows
The following diagrams illustrate the key procedural workflows for the safe handling of

Taccalonolide AJ.

Preparation Experimental Handling Disposal

Don Appropriate PPE Work in Fume Hood/BSC Weigh Solid Compound Prepare Stock Solution Perform ExperimentTransfer to Experiment Decontaminate Surfaces & Equipment
Post-Experiment
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Caption: Workflow for the safe handling of Taccalonolide AJ.
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Required PPE

Handling Taccalonolide AJ?

Disposable Gown Double Nitrile Gloves Safety Glasses/Goggles
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Caption: Decision pathway for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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